Cas no 105827-86-9 (Ethanethiol,2-[[(5-methyl-2-pyrazinyl)methyl]amino]-)

Ethanethiol,2-[[(5-methyl-2-pyrazinyl)methyl]amino]- structure
105827-86-9 structure
Product Name:Ethanethiol,2-[[(5-methyl-2-pyrazinyl)methyl]amino]-
CAS No:105827-86-9
MF:C8H13N3S
MW:183.273919820786
CID:126861
PubChem ID:13921004
Update Time:2025-04-18

Ethanethiol,2-[[(5-methyl-2-pyrazinyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanethiol,2-[[(5-methyl-2-pyrazinyl)methyl]amino]-
    • 2-{[(5-METHYLPYRAZIN-2-YL)METHYL]AMINO}ETHANETHIOL
    • 1-(5-METHYL-1,3-THIAZOL-2-YL)PIPERAZINE
    • 2-[(5-methylpyrazin-2-yl)methylamino]ethanethiol
    • Ethanethiol, 2-[[(5-methylpyrazinyl)methyl]amino]- (9CI)
    • 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol
    • DTXSID10552505
    • 2-{[(5-Methylpyrazin-2-yl)methyl]amino}ethane-1-thiol
    • SCHEMBL5833413
    • 105827-86-9
    • Inchi: 1S/C8H13N3S/c1-7-4-11-8(6-10-7)5-9-2-3-12/h4,6,9,12H,2-3,5H2,1H3
    • InChI Key: UAZBMYAJVFKJEL-UHFFFAOYSA-N
    • SMILES: SCCNCC1C=NC(C)=CN=1

Computed Properties

  • Exact Mass: 183.08319
  • Monoisotopic Mass: 183.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 37.81
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